Cas no 6973-13-3 (Benzenesulfonic acid,5-chloro-4-methyl-2-nitro-)

• Product Name: Benzenesulfonic acid,5-chloro-4-methyl-2-nitro-
• CAS No: 6973-13-3
• MF: C₇H₆ClNO₅S
• MW: 251.644239902496
• CID: 512442
• PubChem ID: 81452
• Update Time: 2025-04-19

Benzenesulfonic acid,5-chloro-4-methyl-2-nitro- Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonic acid,5-chloro-4-methyl-2-nitro-
• 2-chloro-5-nitrotoluene-4-sulphonic acid
• 5-chloro-4-methyl-2-nitrobenzenesulfonic acid
• 2-Chlor-5-nitro-toluol-4-sulfonsaeure
• 2-chloro-5-nitro-toluene-4-sulfonic acid
• Benzenesulfonic acid,5-chloro-4-methyl-2-nitro
• X9S6T5RD7D
• NSC-36951
• NSC 36951
• 2-Chloro-5-nitro-1-toluene-4-sulfonic acid
• UNII-X9S6T5RD7D
• 5-CHLORO-4-METHYL-2-NITROBENZENESULPHONIC ACID
• AKOS000119765
• SCHEMBL10966789
• 6-Chloro-3-nitrotoluene-4-sulfonic acid
• NS00036939
• BENZENESULPHONIC ACID, 5-CHLORO-4-METHYL-2-NITRO-
• 2-Chloro-5-nitrotoluene-4-sulfonic acid
• 2-CHLORO-5-NITRO-1-TOLUENE-4-SULPHONIC ACID
• DTXSID6064531
• 6973-13-3
• NSC36951
• Benzenesulfonic acid, 5-chloro-4-methyl-2-nitro-
• EINECS 230-216-2

• Inchi： 1S/C7H6ClNO5S/c1-4-2-6(9(10)11)7(3-5(4)8)15(12,13)14/h2-3H,1H3,(H,12,13,14)
• InChI Key： JTZLIGVBEAGAFZ-UHFFFAOYSA-N
• SMILES： ClC1=CC(=C(C=C1C)[N+](=O)[O-])S(=O)(=O)O

Computed Properties

• Exact Mass: 250.96600
• Monoisotopic Mass: 250.966
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 345
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 109A^2
• XLogP3: 1.5

Experimental Properties

• Density: 1.652
• Refractive Index: 1.607
• PSA: 108.57000
• LogP: 3.40730